Cas no 20411-31-8 (Triglycerol (≥60%))

• Product Name: Triglycerol (≥60%)
• CAS No: 20411-31-8
• MF: C₉H₂₀O₇
• MW: 240.250904083252
• CID: 241139
• PubChem ID: 57647669
• Update Time: 2025-05-24

Triglycerol (≥60%) Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3,3'-[(2-hydroxy-1,3-propanediyl)bis(oxy)]bis-
• Triglycerol
• [14C]triglycerol
• 1,2-Propanediol, 3,3'-[1,3-phenylenebis(oxy)]bis-
• 1,3-bis-(2,3-dihydroxy-propoxy)-benzene
• 1,3-Bis-(2,3-dihydroxy-propoxy)-benzol
• 1,3-bis-(2,3-dihydroxy-propoxy)-propan-2-ol
• CTK2G1925
• SureCN3671328
• triglycerin
• EINECS 259-986-8
• DTXSID80891933
• 1,2-Propanediol, 3,3'-[(2-hydroxy-1,3-propanediyl)bis(oxy)]bis-
• Triglycerol, technical, >=60% (HPLC)
• POLYGLYCEROL-3
• POLYCAST-3
• NS00013982
• 3-[3-(2,3-dihydroxypropoxy)-2-hydroxy-propoxy]propane-1,2-diol
• J-013292
• 56090-54-1
• 20411-31-8
• 4A0NCJ6RD6
• DTXCID401031448
• AKOS027326633
• POLYGLYCERIN 03P
• 1,3-Bis(2,3-dihydroxypropyl)-2-propanol
• 3-[3-(2,3-dihydroxypropoxy)-2-hydroxypropoxy]propane-1,2-diol
• UNII-4A0NCJ6RD6
• SCHEMBL821029
• Triglycerol (≥60%)

• MDL： MFCD00084755
• Inchi： 1S/C9H20O7/c10-1-7(12)3-15-5-9(14)6-16-4-8(13)2-11/h7-14H,1-6H2
• InChI Key： AGNTUZCMJBTHOG-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)CC(COCC(CO)O)O

Computed Properties

• Exact Mass: 240.121
• Monoisotopic Mass: 240.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2
• XLogP3: -3.3

Experimental Properties

• Density: 1.30 g/mL at 20 °C(lit.)
• PSA: 119.61000
• LogP: -2.91310

Triglycerol (≥60%) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on Triglycerol (≥60%)

Triglycerol (≥60%) - A Comprehensive Overview

Triglycerol, also known as triacylglycerol, is a crucial component in the field of biochemistry and nutrition. With the CAS number 20411-31-8, it is widely recognized for its role in energy storage and metabolism. This compound is a type of lipid, specifically a triester of glycerol and fatty acids, making it a key player in various biological processes. The ≥60% purity specification ensures its suitability for research, industrial, and pharmaceutical applications.

Recent advancements in lipidomics have shed light on the intricate roles of triglycerols in cellular function. Studies have demonstrated that triglycerols are not merely energy storage molecules but also play a significant role in membrane structure and signaling pathways. For instance, research published in Nature Reviews Molecular Cell Biology highlights the importance of triglycerols in regulating cellular energy homeostasis and their involvement in metabolic disorders such as obesity and diabetes.

The structural composition of triglycerols consists of a glycerol backbone esterified with three fatty acid molecules. This structure allows for a wide variety of triglycerol species, each with distinct physical and chemical properties. The ≥60% purity grade ensures that the product contains a significant proportion of these molecules, making it ideal for applications requiring high-quality triglycerols.

In terms of applications, triglycerols are extensively used in the food industry as emulsifiers and stabilizers. They are also employed in pharmaceuticals as carriers for active ingredients due to their biocompatibility and ability to enhance drug delivery efficiency. Recent studies have explored the use of triglycerols in nanotechnology, where they serve as biodegradable materials for drug encapsulation.

The production of triglycerols involves various methods, including enzymatic synthesis and chemical esterification. The ≥60% purity specification indicates that the product has undergone rigorous purification processes to ensure its quality and consistency. This is particularly important for research purposes, where precise control over the composition is essential for accurate results.

From an environmental perspective, triglycerols are biodegradable and pose minimal risk to ecosystems when properly managed. Their use in sustainable products aligns with current trends toward eco-friendly materials. Recent research has also focused on the potential of triglycerols as renewable resources for biofuels, further emphasizing their importance in both industrial and environmental contexts.

In conclusion, triglycerols (≥60%) with CAS number 20411-31-8 are versatile compounds with diverse applications across multiple industries. Their role in energy metabolism, structural biology, and material science underscores their significance in both basic research and applied technologies. As scientific understanding continues to evolve, the potential uses of triglycerols are expected to expand further, making them an essential component in modern scientific endeavors.